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Introduction
Dibenzoylmethane (DBM), systematically named 1,3-diphenylpropane-1,3-dione, is an

aromatic β-diketone with the chemical formula (C₆H₅CO)₂CH₂.[1] While it is a minor constituent

of the root extract of licorice (Glycyrrhiza glabra), its versatile chemical properties and biological

activities have garnered significant interest in various scientific fields.[2][3] DBM is structurally

related to curcumin, the active component of turmeric, and shares some of its biological effects,

including anti-inflammatory, anticancer, and chemopreventive activities.[2][4] This guide

provides a comprehensive overview of the physical and chemical properties of

dibenzoylmethane, detailed experimental protocols, and its relevance in drug development

and other industrial applications.

Physical and Chemical Properties
Dibenzoylmethane is a white to light yellow crystalline solid.[5][6] It is relatively stable under

normal conditions but is incompatible with strong oxidizing agents.[3][7]

Table 1: General and Physical Properties of
Dibenzoylmethane
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Property Value References

Molecular Formula C₁₅H₁₂O₂ [1][8]

Molar Mass 224.25 g/mol [1][5]

Appearance
White to light yellow crystalline

powder/solid
[1][5][6]

Melting Point 75 - 80 °C (167 - 176 °F) [1][5][6][7][8][9]

Boiling Point 219 - 221 °C at 18 mmHg [6][7][8][10]

Density ~1.138 - 1.334 g/cm³ [1][10]

Flash Point 219 - 221 °C at 18mm Hg [7][8]

Vapor Pressure 0.01 Pa at 20 °C [3][7]

pKa 8.95 ± 0.10 (Predicted) [7]

Table 2: Solubility of Dibenzoylmethane
Solvent Solubility References

Water Insoluble [4][5][7]

Aqueous Sodium Hydroxide Soluble [4][7][9]

Ethanol Soluble/Moderately Soluble [5][8][9]

Ether Soluble [4][7][9]

Chloroform Soluble [4][5][7][9]

Benzene Good solubility [5][8]

Ethyl Acetate Soluble [11]

Acetonitrile Soluble [11]

Methylbenzene (Toluene) Soluble [11]

Methanol Slightly Soluble [7]
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Chemical Structure and Tautomerism
A key feature of dibenzoylmethane is its existence in a tautomeric equilibrium between the

keto and enol forms.[1] In solution, it predominantly exists as the enol tautomer, which is

stabilized by intramolecular hydrogen bonding, forming a pseudo-aromatic six-membered ring.

[9][12] This equilibrium is solvent-dependent, with the enol form being more favored in nonpolar

solvents.[12][13] The keto-enol tautomerism is crucial for its chemical reactivity, including its

ability to chelate metals and its biological activity.[12]

Keto-enol tautomerism of dibenzoylmethane.

Spectral Data
UV-Vis Absorption: Dibenzoylmethane is a potent UV absorber, a property leveraged in

sunscreen formulations.[1][5] It strongly absorbs UV radiation around 290-400 nm.[5][14] The

UV absorption spectra are influenced by substituents on the aromatic rings and the solvent.

[15]

Infrared (IR) Spectroscopy: The IR spectrum of DBM shows characteristic peaks for its

functional groups. The absence of a strong O-H stretching band indicates complete

hydrogen bonding in the enol form.[16] Key absorptions are observed for the aromatic C-H

bonds and the conjugated keto-enol system.[16][17][18]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is instrumental in studying the

keto-enol tautomerism. The enol form typically shows a characteristic signal for the enolic

proton and the vinyl proton, while the keto form shows a signal for the methylene protons.

[12][15][19]

Experimental Protocols
Synthesis of Dibenzoylmethane via Claisen
Condensation
The most common method for synthesizing dibenzoylmethane is the Claisen condensation of

an ester (e.g., ethyl benzoate or methyl benzoate) with a ketone (acetophenone) in the

presence of a strong base.[1][20][21]
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General workflow for the synthesis of dibenzoylmethane.

Methodology (Adapted from Organic Syntheses)[22]

Reaction Setup: In a dry 2-liter three-necked flask, place 600 g (4 moles) of freshly distilled

ethyl benzoate and 60 g (0.5 mole) of freshly distilled acetophenone. Fit the flask with a

robust mechanical stirrer, a condenser for downward distillation, and an addition port.

Heating and Base Addition: Heat the flask in an oil bath maintained at 150–160 °C. Once the

mixture is hot, add 44 g (0.65 mole) of sodium ethoxide in small portions over 20–30

minutes. The reaction mixture will become gelatinous and viscous.

Reaction Completion: Continue stirring after all the sodium ethoxide has been added until no

more ethanol distills over (approximately 15–30 minutes).

Workup: Cool the reaction mixture to room temperature. Add 150 ml of water to dissolve the

reaction mass. Transfer the mixture to a separatory funnel and add an ice-cold solution of 25

ml of concentrated sulfuric acid in 200 ml of water. Shake vigorously.
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Extraction and Purification: Separate the layers. Wash the organic layer with successive 200-

ml portions of 5% sodium bicarbonate solution until carbon dioxide evolution ceases,

followed by a wash with 200 ml of water.

Isolation: Dry the organic layer with calcium chloride. Remove the ether (if used for

extraction) and excess ethyl benzoate by distillation under reduced pressure. The remaining

crude product can be further purified by recrystallization.

Applications and Relevance to Drug Development
Dibenzoylmethane's unique chemical structure and biological activities make it a valuable

compound for researchers, particularly in the field of drug development.

Industrial Applications
PVC Stabilizer: DBM is widely used as a co-stabilizer for polyvinyl chloride (PVC), where it

improves thermal stability and prevents discoloration.[3][5]

UV Absorber: Due to its ability to absorb UV radiation, DBM and its derivatives are used as

active ingredients in sunscreens and other skincare products to protect against sun damage.

[1][5][8]

Photoinitiator: In the printing and coatings industry, DBM can act as a photoinitiator for UV-

curable inks and coatings.[5]

Pharmacological Activities and Drug Development
DBM has been shown to exhibit a range of biological effects that are of interest for drug

development:

Anticancer and Chemopreventive Effects: DBM has demonstrated anticancer properties by

inducing cell cycle arrest and inhibiting cell proliferation in cancer models.[2][4] It can

downregulate the expression of key cell cycle proteins like cyclin D1 and cyclin A.[4]

Anti-inflammatory Activity: DBM can suppress pro-inflammatory pathways, in part by

preventing the activation of NF-κB (nuclear factor kappa-light-chain-enhancer of activated B

cells).[4]
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Cytoprotective and Antioxidant Effects: DBM can activate the Nrf2 (Nuclear factor erythroid

2-related factor 2) pathway.[7] Nrf2 is a key transcription factor that regulates the expression

of antioxidant proteins and phase II detoxification enzymes, such as heme oxygenase-1

(HO-1).[7] This activation helps protect cells from oxidative stress and reduces DNA adduct

formation.[4][7]

Dibenzoylmethane (DBM)
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DBM's role in the Nrf2-mediated cytoprotective pathway.

Coordination Chemistry: The β-diketone structure of DBM makes it an excellent chelating

agent for various metal ions.[1][5] These metal complexes have applications in catalysis and

are being investigated for their own biological activities, including antimicrobial and

anticancer properties.[23][24]

Conclusion
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Dibenzoylmethane is a multifaceted compound with a rich chemistry and a promising profile of

biological activities. Its physical properties, particularly its UV absorbance, have led to

established industrial applications. For researchers in drug development, DBM's ability to

modulate key signaling pathways involved in cancer, inflammation, and oxidative stress makes

it an attractive lead compound for further investigation and derivatization. The straightforward

synthesis and the potential for forming diverse metal complexes further enhance its utility as a

versatile chemical tool in both materials science and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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